4-ethoxy-N'-[(2Z,3E)-4-phenylbut-3-en-2-ylidene]benzohydrazide
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Overview
Description
4-ETHOXY-N’~1~-[(Z,2E)-1-METHYL-3-PHENYL-2-PROPENYLIDENE]BENZOHYDRAZIDE is a chemical compound with the molecular formula C19H20N2O2 and a molecular weight of 308.3743 g/mol . This compound is known for its unique structure, which includes an ethoxy group and a propenylidene moiety attached to a benzohydrazide core .
Preparation Methods
The synthesis of 4-ETHOXY-N’~1~-[(Z,2E)-1-METHYL-3-PHENYL-2-PROPENYLIDENE]BENZOHYDRAZIDE typically involves the condensation of 4-ethoxybenzohydrazide with an appropriate aldehyde or ketone under acidic or basic conditions . The reaction conditions often include the use of solvents such as ethanol or methanol, and the reaction is usually carried out at elevated temperatures to facilitate the formation of the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
4-ETHOXY-N’~1~-[(Z,2E)-1-METHYL-3-PHENYL-2-PROPENYLIDENE]BENZOHYDRAZIDE undergoes various chemical reactions, including:
Scientific Research Applications
4-ETHOXY-N’~1~-[(Z,2E)-1-METHYL-3-PHENYL-2-PROPENYLIDENE]BENZOHYDRAZIDE has several scientific research applications, including:
Mechanism of Action
The mechanism of action of 4-ETHOXY-N’~1~-[(Z,2E)-1-METHYL-3-PHENYL-2-PROPENYLIDENE]BENZOHYDRAZIDE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity . For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to its potential anticancer effects .
Comparison with Similar Compounds
4-ETHOXY-N’~1~-[(Z,2E)-1-METHYL-3-PHENYL-2-PROPENYLIDENE]BENZOHYDRAZIDE can be compared with other similar compounds, such as:
- 4-METHYL-N’~1~-[(2-METHYL-3-PHENYL-2-PROPENYLIDENE)BENZOHYDRAZIDE
- 4-HYDROXY-N’~1~-[(3-PHENYL-2-PROPENYLIDENE)BENZOHYDRAZIDE
- 4-METHOXY-N’~1~-[(1-METHYL-3-PHENYL-2-PROPENYLIDENE)BENZOHYDRAZIDE
These compounds share similar structural features but differ in their substituents, which can lead to variations in their chemical reactivity and biological activities .
Properties
Molecular Formula |
C19H20N2O2 |
---|---|
Molecular Weight |
308.4 g/mol |
IUPAC Name |
4-ethoxy-N-[(Z)-[(E)-4-phenylbut-3-en-2-ylidene]amino]benzamide |
InChI |
InChI=1S/C19H20N2O2/c1-3-23-18-13-11-17(12-14-18)19(22)21-20-15(2)9-10-16-7-5-4-6-8-16/h4-14H,3H2,1-2H3,(H,21,22)/b10-9+,20-15- |
InChI Key |
MJRLBOMTEUGTTK-GXZXSNFWSA-N |
Isomeric SMILES |
CCOC1=CC=C(C=C1)C(=O)N/N=C(/C)\C=C\C2=CC=CC=C2 |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NN=C(C)C=CC2=CC=CC=C2 |
Origin of Product |
United States |
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